Cas no 87842-52-2 (1,3-Dioxane,2-(2-bromoethyl)-2,5,5-trimethyl-)

• Product Name: 1,3-Dioxane,2-(2-bromoethyl)-2,5,5-trimethyl-
• CAS No: 87842-52-2
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• MDL: MFCD00075491
• CID: 709007
• PubChem ID: 2777913
• Update Time: 2025-04-19

1,3-Dioxane,2-(2-bromoethyl)-2,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2-(2-bromoethyl)-2,5,5-trimethyl-
• 2-(2-BROMOETHYL)-2,5,5-TRIMETHYL-1,3-DIOXANE
• AKOS025295865
• DTXSID40380712
• CS-0497664
• 2-(2-BROMOETHYL)-2 5 5-TRIMETHYL-1 3-
• HSWLDQSQVWEZIG-UHFFFAOYSA-N
• A842385
• 2-(2-Bromoethyl)-2,5,5-trimethyl-1,3-dioxane, technical, >=90.0% (AT)
• SCHEMBL414007
• 87842-52-2
• FT-0659448
• 2-(2-bromoethyl)-2,5,5-trimethyl-[1,3]dioxane
• 2,5,5-trimethyl-2-(2-bromoethyl)-1,3-dioxane

• MDL： MFCD00075491
• Inchi： 1S/C9H17BrO2/c1-8(2)6-11-9(3,4-5-10)12-7-8/h4-7H2,1-3H3
• InChI Key： HSWLDQSQVWEZIG-UHFFFAOYSA-N
• SMILES： BrCCC1(C)OCC(C)(C)CO1

Computed Properties

• Exact Mass: 236.041
• Monoisotopic Mass: 236.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.26 g/mL at 25 °C(lit.)
• Boiling Point: 72-73 °C0.6 mm Hg(lit.)
• Flash Point: 204 °F
• Refractive Index: n20/D 1.470(lit.)
• Solubility: Not determined

1,3-Dioxane,2-(2-bromoethyl)-2,5,5-trimethyl- Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：2-8°C